2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole

• IUPAC Name: (2-phenyl-4,5-dihydroimidazol-1-yl)-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C19H20N2O4/c1-23-15-11-14(12-16(24-2)17(15)25-3)19(22)21-10-9-20-18(21)13-7-5-4-6-8-13/h4-8,11-12H,9-10H2,1-3H3
• InChI Key: ACJVNSBPPNKAIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN=C2C3=CC=CC=C3
• Molecular Formula: C19H20N2O4
• DSSTOX Substance ID: DTXSID40976356
• Molecular Weight: 340.4 g/mol
• CAS RN: 6088-56-8

Description

2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole is not fully understood. However, it has been suggested that the compound may interact with various cellular targets, including enzymes and receptors, leading to its observed biological activities.
Biochemical and Physiological Effects
Studies have shown that 2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole exhibits a range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and to induce apoptosis in cancer cells. Additionally, it has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole in lab experiments is its relatively simple synthesis method, which allows for easy access to the compound. Additionally, its diverse range of biological activities makes it a useful tool for studying various cellular processes. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several future directions for research on 2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to elucidate its mechanism of action and identify its cellular targets. Finally, the development of more efficient synthesis methods and the optimization of its pharmacological properties may also be areas of future research.
Conclusion
In conclusion, 2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole is a promising compound with a range of potential applications in various fields. Its diverse range of biological activities and relatively simple synthesis method make it a useful tool for scientific research. However, further studies are needed to fully understand its mechanism of action and identify its cellular targets, as well as to optimize its pharmacological properties for potential therapeutic use.

Synthesis Methods

The synthesis method of 2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole involves the reaction of 3,4,5-trimethoxybenzoyl chloride with 2-phenyl-1,2-diaminoethane in the presence of a base. This reaction results in the formation of 2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole as a white solid, which can be purified through recrystallization.

Scientific Research Applications

2-phenyl-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities, making it a promising candidate for drug development.